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Compound of Interest

Compound Name: cis-3-Octene

Cat. No.: B076891

For Researchers, Scientists, and Drug Development Professionals
Introduction

cis-3-Octene (CAS RN: 14850-22-7) is a colorless liquid alkene with the chemical formula
CsHaie.[1] As an isomer of octene, its physical and chemical characteristics are of significant
interest in various fields, including polymer chemistry, organic synthesis, and the manufacturing
of specialty chemicals.[2] It serves as a key intermediate in the synthesis of polymers,
plasticizers, fragrances, and flavoring agents.[2] A thorough understanding of its physical
properties is crucial for its application in laboratory research and industrial processes, ensuring
safe handling, optimal reaction conditions, and purity assessment. This guide provides a
comprehensive overview of the core physical properties of cis-3-Octene, detailed experimental
protocols for their determination, and a logical workflow for property analysis.

Core Physical Properties of cis-3-Octene

The following table summarizes the key quantitative physical properties of cis-3-Octene.
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Property Value Units Notes

Molecular Formula CsHise - [1112]1[3]

Molecular Weight 112.21 g/mol [3]

Melting Point -126 °C [1][3]

Boiling Point 123 °C at 760 mmHg[1][3]
Density 0.72 g/cm3 at 20°CJ[1]
Refractive Index (n_D) 1.4120-1.421 - at 20°C[1][3]
Vapor Pressure 17.9 mmHg at 25°CJ[1]

Flash Point 17 °C [1][3]

Solubilt Insoluble in water; 4]
olubili -
Y Soluble in alcohol

Appearance Colorless clear liquid - [1]

Experimental Protocols for Property Determination

Accurate determination of physical properties is fundamental to chemical research. The
following are detailed methodologies for measuring the key properties of a liquid organic
compound like cis-3-Octene.

Determination of Boiling Point (Micro-Reflux Method)

The boiling point is a critical indicator of a liquid's purity.

e Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals
the surrounding atmospheric pressure. At this temperature, the liquid and vapor phases are
in equilibrium.

o Apparatus: A small test tube, a capillary tube (sealed at one end), a thermometer, a heating
apparatus (e.g., aluminum block or oil bath), and a stirring mechanism.

» Methodology:
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o Sample Preparation: Place approximately 0.5 mL of cis-3-Octene into the small test tube.

o Capillary Insertion: Invert the sealed capillary tube and place it, open-end down, into the
liquid in the test tube.

o Heating: Place the test tube assembly into the heating block. Insert a thermometer into the
block so the bulb is level with the liquid sample.

o Observation: Begin heating the apparatus slowly while gently stirring. Initially, a stream of
bubbles will emerge from the capillary tube as trapped air expands and is expelled.

o Equilibrium: As the temperature approaches the boiling point, a rapid and continuous
stream of bubbles (the sample's vapor) will emerge from the capillary.

o Measurement: Stop heating and allow the apparatus to cool slowly. The boiling point is the
temperature at which the stream of bubbles ceases and the liquid is just drawn back into
the capillary tube. This indicates that the external pressure is equal to the vapor pressure

of the liquid.

o Verification: For accuracy, repeat the measurement at least twice and average the results.

Determination of Melting Point

For a substance like cis-3-Octene, which has a very low melting point (-126 °C), specialized

low-temperature apparatus is required.

e Principle: The melting point is the temperature at which a substance transitions from a solid
to a liquid state at atmospheric pressure. For a pure crystalline solid, this occurs over a

narrow range.

o Apparatus: A cryostat or a low-temperature melting point apparatus, a sample holder
(capillary tube), and a calibrated low-temperature thermometer or digital sensor.

o Methodology:

o Sample Preparation: The liquid sample is frozen using a suitable cooling agent (e.qg., liquid
nitrogen). A small amount of the frozen solid is then quickly placed into a capillary tube.
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o Apparatus Setup: The capillary tube is placed in the sample holder of the low-temperature
melting point apparatus.

o Heating: The apparatus is programmed to slowly increase the temperature from a point
well below the expected melting point. A slow heating rate (e.g., 1-2 °C per minute) is
crucial for accuracy.

o Observation: The sample is observed through a magnified viewing port.

o Measurement: Record the temperature at which the first sign of melting (the appearance
of liquid) is observed and the temperature at which the last crystal of the solid disappears.
This range is the melting point.

Determination of Density

e Principle: Density is the mass of a substance per unit volume (p = m/V). It is typically
measured at a specific temperature, as it is temperature-dependent.

o Apparatus: A pycnometer (a glass flask with a precise volume), an analytical balance, and a
constant-temperature water bath.

o Methodology:
o Mass of Empty Pycnometer: Clean and dry the pycnometer and determine its mass (m1).

o Mass of Pycnometer with Sample: Fill the pycnometer with cis-3-Octene, ensuring no air
bubbles are present. Place it in a constant-temperature bath (e.g., 20°C) until it reaches
thermal equilibrium. Adjust the liquid level to the pycnometer's calibration mark and weigh
it (m2).

o Mass of Pycnometer with Water: Empty and clean the pycnometer. Fill it with deionized
water, bring it to the same temperature in the water bath, and weigh it (ms).

o Calculation:
» Mass of the sample = mz2-m

= Mass of water = ms - ma
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= Volume of water (and pycnometer) = (ms - m1) / p_water (where p_water is the known
density of water at the experimental temperature).

» Density of cis-3-Octene = (mz - m1) / Volume of pycnometer.

Determination of Refractive Index

» Principle: The refractive index is a dimensionless number that describes how fast light travels
through a material. It is the ratio of the speed of light in a vacuum to the speed of light in the
substance.

o Apparatus: An Abbe refractometer, a constant-temperature water bath, a light source
(typically a sodium lamp, D-line at 589 nm), and a dropper.

o Methodology:

o Calibration: Calibrate the refractometer using a standard sample with a known refractive
index (e.qg., distilled water).

o Temperature Control: Circulate water from the constant-temperature bath (set to 20°C)
through the prisms of the refractometer to ensure a stable temperature.

o Sample Application: Place a few drops of cis-3-Octene onto the surface of the measuring
prism.

o Measurement: Close the prisms and adjust the instrument until the boundary line between
the light and dark fields is sharp and centered on the crosshairs of the eyepiece.

o Reading: Read the refractive index value directly from the instrument's scale.

o Cleaning: Thoroughly clean the prism surfaces with a suitable solvent (e.g., ethanol or
isopropanol) and a soft lens tissue after the measurement.

Logical & Experimental Workflow

The following diagram illustrates a logical workflow for the comprehensive analysis of the
physical properties of a liquid sample such as cis-3-Octene.
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Workflow for Physical Property Determination
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Caption: Workflow for Physical Property Determination.

This systematic approach ensures that all critical physical properties are measured accurately,
purity is confirmed, and the data is validated against established literature values, culminating
in a comprehensive technical report.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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